N-(4,5-diphenyl-1,3-thiazol-2-yl)propanamide

• IUPAC Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C18H16N2OS/c1-2-15(21)19-18-20-16(13-9-5-3-6-10-13)17(22-18)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,19,20,21)
• InChI Key: AZFJDQADZSUUNR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC(=C(S1)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H16N2OS
• Molecular Weight: 308.4 g/mol

Description

N-(4,5-diphenyl-1,3-thiazol-2-yl)propanamide, also known as DPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Scientific Research Applications

Antidepressant and Antinociceptive Activities

Research on similar compounds, such as N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine, has identified potential antidepressant activities with reduced side effects compared to traditional treatments. These compounds were synthesized through Michael addition followed by reductive alkylation, showing equipotency with imipramine in standard antidepressant assays in animals without significant anticholinergic action or antagonism of the antihypertensive effects of clonidine and guanethidine (Bailey et al., 1985).

Herbicidal Activity

The herbicidal activity of certain thiazole derivatives, such as N-(5,7-dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide, has been demonstrated. These compounds were synthesized with bromine as a cyclic reagent, and crystallographic studies confirmed their structure and effectiveness in herbicidal applications (Liu et al., 2008).

Antimicrobial and Antitumor Effects

New derivatives, such as N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide, have been synthesized and characterized, showing activities in psychotropic in vivo, anti-inflammatory in vivo, cytotoxicity in vitro screening, marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, NO-induction ability concerning tumor cell lines, and antimicrobial action. These findings suggest the potential for developing these compounds into drugs with specific combinations of types of activities (Zablotskaya et al., 2013).

Corrosion Inhibition

Research has also extended to the evaluation of thiazole derivatives as corrosion inhibitors, particularly for copper in acidic environments. The synthesis and study of these compounds have indicated their high efficiency in corrosion protection, showcasing their potential in materials science and engineering applications (Farahati et al., 2019).